Cas no 117399-93-6 (Endothelin 3 (human)(9CI))

Endothelin 3 (human)(9CI) Properties

Names and Identifiers

• Endothelin 3 (human)(9CI)
• Endothelin 3 human, rat
• ENDOTHELIN 3
• Endothelin 3 (human, rat)
• Endothelin-3 (Human)
• Endothelin-3 (human, mouse, rabbit, rat)
• Endothelin-3, human
• CYS-THR-CYS-PHE-THR-TYR-LYS-ASP-LYS-GLU-CYS-VAL-TYR-TYR-CYS-HIS-LEU-ASP-ILE-ILE-TRP(DISULFIDE BRIDGE:CYS1-CYS15,CYS3-CYS11)
• CYS-THR-CYS-PHE-THR-TYR-LYS-ASP-LYS-GLU-CYS-VAL-TYR-TYR-CYS-HIS-LEU-ASP-ILE-ILE-TRP: CTCFTYKDKECVYYCHLDIIW DISULFIDE BRIDGES CYS1-CYS15,CYS3-CYS11
• ET-3
• 33,34,49,50-Tetrathia-2,5,8,11,14,17,20,23,26,29,37,40,43,46-tetradecaazabicyclo[23.22.4]henpentacontane, cyclic peptide deriv.
• Endothelin 3 (mouse intestine)
• Human endothelin-3
• EDN3
• HSCR4
• human,rat
• ET-3, HUMAN
• ENDOTHELIN-3
• Rat endothelin-3
• ET-3 (HUMAN, RAT)
• Endothelin 3【rat】
• 19: PN: WO2007112069 SEQID: 10 claimed protein
• Endothelin 3 (Rat,Human)
• UNII-0066WLJ02E
• Endothelin III
• AKOS024456427
• Endothelin 1 (pig), 2-L-threonine-4-L-phenylalanine-5-L-threonine-6-L-tyrosine-7-L-lysine-14-L-tyrosine-
• Cys-thr-cys-phe-thr-tyr-lys-asp-lys-glu-cys-val-tyr-tyr-cys-his-leu-asp-ile-ile-trp (1-15 disulfide, 3-11 disulfide)
• PD076229
• 0066WLJ02E
• 117399-93-6
• Endothelin-3 (human)
• DA-52898
• Endothelin-3, human, mouse, rabbit, rat
• Endothelin-3 (human, mouse, rabbit, rat) acetate salt
• +Expand

• MDL： MFCD00076378
• InChIKey： OQGZWNZGVYLIFX-JQWUVQPESA-N
• Inchi： InChI=1S/C121H168N26O33S4/c1-11-62(7)97(117(175)139-89(121(179)180)49-70-53-126-77-25-17-16-24-75(70)77)145-118(176)98(63(8)12-2)144-112(170)88(52-95(157)158)136-105(163)81(44-60(3)4)131-109(167)86(50-71-54-125-59-127-71)134-113(171)90-56-182-181-55-76(124)101(159)146-99(64(9)148)120(178)142-91-57-183-184-58-92(115(173)143-96(61(5)6)116(174)137-84(48-69-32-38-74(152)39-33-69)107(165)132-82(108(166)141-90)46-67-28-34-72(150)35-29-67)140-104(162)80(40-41-93(153)154)130-102(160)78(26-18-20-42-122)129-110(168)87(51-94(155)156)135-103(161)79(27-19-21-43-123)128-106(164)83(47-68-30-36-73(151)37-31-68)138-119(177)100(65(10)149)147-111(169)85(133-114(91)172)45-66-22-14-13-15-23-66/h13-17,22-25,28-39,53-54,59-65,76,78-92,96-100,126,148-152H,11-12,18-21,26-27,40-52,55-58,122-124H2,1-10H3,(H,125,127)(H,128,164)(H,129,168)(H,130,160)(H,131,167)(H,132,165)(H,133,172)(H,134,171)(H,135,161)(H,136,163)(H,137,174)(H,138,177)(H,139,175)(H,140,162)(H,141,166)(H,142,178)(H,143,173)(H,144,170)(H,145,176)(H,146,159)(H,147,169)(H,153,154)(H,155,156)(H,157,158)(H,179,180)/t62-,63-,64+,65+,76-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,96-,97-,98-,99-,100-/m0/s1
• SMILES： CC[C@@H]([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H]1CSSC[C@H](N)C(N[C@H](C(N[C@H]2CSSC[C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC2=O)CC3=CC=CC=C3)=O)[C@H](O)C)=O)CC4=CC=C(O)C=C4)=O)CCCCN)=O)CC(O)=O)=O)CCCCN)=O)CCC(O)=O)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N1)=O)CC5=CC=C(O)C=C5)=O)CC6=CC=C(O)C=C6)=O)C(C)C)=O)=O)[C@H](O)C)=O)=O)CC7=CN=CN7)=O)CC(C)C)=O)CC(O)=O)=O)[C@H](CC)C)=O)C(N[C@H](C(O)=O)CC8=CNC9=CC=CC=C89)=O)C

Computed Properties

• Exact Mass: 2642.118351g/mol
• Surface Charge: 0
• XLogP3: -4.3
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 41
• Rotatable Bond Count: 49
• Monoisotopic Mass: 2641.114997g/mol
• Monoisotopic Mass: 2641.114997g/mol
• Topological Polar Surface Area: 1060Ų
• Heavy Atom Count: 184
• Complexity: 5720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 1000
• Surface Charge: 0

Experimental Properties

• LogP: 6.33930
• PSA: 1056.08000
• Color/Form: White powder
• Solubility: Not determined
• Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),